Cas no 1803686-78-3 (2-Amino-4-(bromomethyl)-6-(difluoromethyl)-3-methylpyridine)

• Product Name: 2-Amino-4-(bromomethyl)-6-(difluoromethyl)-3-methylpyridine
• CAS No: 1803686-78-3
• MF: C₈H₉BrF₂N₂
• MW: 251.071267843246
• CID: 4855302
• Update Time: 2025-05-19

2-Amino-4-(bromomethyl)-6-(difluoromethyl)-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-(bromomethyl)-6-(difluoromethyl)-3-methylpyridine

• Inchi： 1S/C8H9BrF2N2/c1-4-5(3-9)2-6(7(10)11)13-8(4)12/h2,7H,3H2,1H3,(H2,12,13)
• InChI Key： WGGBLZWXQJQEHW-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C(F)F)N=C(C=1C)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• XLogP3: 2.1
• Topological Polar Surface Area: 38.9

Additional information on 2-Amino-4-(bromomethyl)-6-(difluoromethyl)-3-methylpyridine

Introduction to 2-Amino-4-(bromomethyl)-6-(difluoromethyl)-3-methylpyridine (CAS No. 1803686-78-3)

2-Amino-4-(bromomethyl)-6-(difluoromethyl)-3-methylpyridine, with the chemical identifier CAS No. 1803686-78-3, is a highly specialized pyridine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound represents a fascinating intersection of structural complexity and functional diversity, making it a valuable scaffold for the development of novel bioactive molecules.

The molecular structure of 2-Amino-4-(bromomethyl)-6-(difluoromethyl)-3-methylpyridine features a pyridine core substituted with multiple functional groups. The presence of an amino group at the 2-position, a bromomethyl group at the 4-position, and a difluoromethyl group at the 6-position introduces unique reactivity and binding potential. These modifications enhance the compound's ability to interact with biological targets, making it an attractive candidate for further exploration in drug discovery.

In recent years, there has been a growing interest in pyridine derivatives due to their broad spectrum of biological activities. Pyridines are known for their ability to mimic natural products and biological fragments, which has made them indispensable in medicinal chemistry. The specific arrangement of substituents in 2-Amino-4-(bromomethyl)-6-(difluoromethyl)-3-methylpyridine contributes to its versatility, enabling it to serve as a versatile building block for synthesizing more complex molecules.

One of the most compelling aspects of this compound is its potential in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently implicated in various diseases, including cancer. The bromomethyl group at the 4-position provides a reactive handle for further functionalization, allowing chemists to attach various pharmacophores that can modulate kinase activity. This feature has made 2-Amino-4-(bromomethyl)-6-(difluoromethyl)-3-methylpyridine a subject of intense study in academic and industrial research labs.

Recent advancements in computational chemistry have further enhanced the utility of this compound. High-throughput virtual screening (HTVS) and molecular docking studies have been employed to identify potential binding interactions between 2-Amino-4-(bromomethyl)-6-(difluoromethyl)-3-methylpyridine and target proteins. These studies have revealed promising leads for the development of novel therapeutic agents. For instance, researchers have demonstrated that derivatives of this compound can exhibit inhibitory effects on specific kinases, suggesting their potential as lead compounds for drug development.

The difluoromethyl group at the 6-position is another key feature that contributes to the biological activity of 2-Amino-4-(bromomethyl)-6-(difluoromethyl)-3-methylpyridine. Difluorinated compounds are known to enhance metabolic stability and binding affinity, which are critical factors in drug design. The presence of this group improves the compound's pharmacokinetic properties, making it more suitable for therapeutic applications. This has prompted researchers to explore its use in developing next-generation drugs with improved efficacy and reduced side effects.

Furthermore, the methyl group at the 3-position adds another layer of complexity to the molecule's structure. This substitution can influence electronic properties and steric hindrance, affecting how the compound interacts with biological targets. By carefully tuning these structural elements, chemists can fine-tune the biological activity of 2-Amino-4-(bromomethyl)-6-(difluoromethyl)-3-methylpyridine, leading to more potent and selective bioactive molecules.

In conclusion, 2-Amino-4-(bromomethyl)-6-(difluoromethyl)-3-methylpyridine (CAS No. 1803686-78-3) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent candidate for developing novel bioactive molecules, particularly kinase inhibitors. The ongoing research in this area promises to yield innovative therapeutic agents that could address unmet medical needs.